Cas no 2228425-94-1 (3-(1H-indol-7-yl)but-3-en-1-amine)

• Product Name: 3-(1H-indol-7-yl)but-3-en-1-amine
• CAS No: 2228425-94-1
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5992620
• PubChem ID: 165627158
• Update Time: 2025-11-05

3-(1H-indol-7-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-7-yl)but-3-en-1-amine
• 2228425-94-1
• EN300-1770872

• Inchi： 1S/C12H14N2/c1-9(5-7-13)11-4-2-3-10-6-8-14-12(10)11/h2-4,6,8,14H,1,5,7,13H2
• InChI Key： DWVLGWGFRYOTSN-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=CC(C(=C)CCN)=C12

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(1H-indol-7-yl)but-3-en-1-amine

3-(1H-indol-7-yl)but-3-en-1-amine: A Comprehensive Overview

The compound 3-(1H-indol-7-yl)but-3-en-1-amine, identified by the CAS number 222842594, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring an indole ring and an enamine group, has been extensively studied for its potential applications in drug discovery and chemical synthesis. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of interest for both academic and industrial research.

The indole moiety, a key structural component of 3-(1H-indol-7-yl)but-3-en-1-amine, is renowned for its versatility in biological interactions. The indole ring's ability to engage in π–π stacking and hydrogen bonding interactions makes it a valuable scaffold in medicinal chemistry. Coupled with the enamine functionality, this compound exhibits enhanced stability and reactivity, which are critical for its role in various biochemical processes. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, including kinase inhibitors and neuroprotective agents.

Recent studies have focused on the synthesis of 3-(1H-indol-7-yl)but-3-en-1-amine through efficient catalytic methods. For instance, the use of transition metal catalysts has enabled the construction of this compound with high yields and selectivity. These advancements not only simplify the synthesis process but also pave the way for large-scale production, which is essential for its potential therapeutic applications.

In terms of pharmacological activity, 3-(1H-indol-7-yl)but-3-en-1-amine has demonstrated promising results in preclinical models. Its ability to modulate key signaling pathways, such as the MAPK/ERK pathway, suggests its potential as an anticancer agent. Additionally, studies have highlighted its neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of further research to fully harness its therapeutic potential.

The application of computational chemistry tools has significantly enhanced our understanding of 3-(1H-indol-7-yen-but-en-amien)'s molecular interactions. Molecular docking studies have revealed its binding affinities to various protein targets, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have shed light on its electronic properties, which are crucial for predicting its reactivity in different chemical environments.

In conclusion, 3-(1H-indol-yil-but-en-amien) stands as a testament to the progress in modern organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and computational modeling, positions it as a promising candidate for future drug development. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.